Cas no 864858-62-8 (N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-3,4-dimethoxybenzamide)

• Product Name: N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-3,4-dimethoxybenzamide
• CAS No: 864858-62-8
• MF: C₁₉H₁₉N₃O₄S
• MW: 385.436863183975
• CID: 6042105
• PubChem ID: 4099082
• Update Time: 2025-06-11

N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-3,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-3,4-dimethoxybenzamide
• N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-3,4-dimethoxybenzamide
• Benzamide, N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-3,4-dimethoxy-
• AKOS024604667
• N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}-3,4-dimethoxybenzamide
• N-(6-acetyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-3,4-dimethoxybenzamide
• 864858-62-8
• F1298-0859

• Inchi： 1S/C19H19N3O4S/c1-11(23)22-7-6-13-14(9-20)19(27-17(13)10-22)21-18(24)12-4-5-15(25-2)16(8-12)26-3/h4-5,8H,6-7,10H2,1-3H3,(H,21,24)
• InChI Key： FKQUMHZEJXVTKZ-UHFFFAOYSA-N
• SMILES： C(NC1SC2=C(C=1C#N)CCN(C(C)=O)C2)(=O)C1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 385.10962727g/mol
• Monoisotopic Mass: 385.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 566.3±50.0 °C(Predicted)
• pka: 11.60±0.20(Predicted)

Additional information on N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-3,4-dimethoxybenzamide

Research Briefing on N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-3,4-dimethoxybenzamide (CAS: 864858-62-8)

In recent years, the compound N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-3,4-dimethoxybenzamide (CAS: 864858-62-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thienopyridine scaffold and acetyl-cyano functional groups, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and as a lead compound for drug development.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. One notable area of investigation is its role as a selective inhibitor of specific protein kinases involved in inflammatory and oncogenic pathways. Researchers have employed advanced computational modeling and high-throughput screening techniques to assess its binding affinity and selectivity, revealing its potential as a targeted therapeutic agent.

In vitro and in vivo studies have demonstrated that N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-3,4-dimethoxybenzamide exhibits significant inhibitory effects on key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is frequently dysregulated in cancer. These findings suggest its potential utility in oncology, particularly for tumors with hyperactive kinase signaling. Additionally, its favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, further supports its candidacy for clinical development.

Another promising avenue of research involves the compound's application in neurodegenerative diseases. Preliminary data indicate that it may modulate neuroinflammatory responses by targeting microglial activation, thereby offering a novel therapeutic strategy for conditions like Alzheimer's and Parkinson's diseases. However, further studies are required to validate these effects and elucidate the underlying molecular mechanisms.

The synthesis and optimization of N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-3,4-dimethoxybenzamide have also been a focal point of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for its production, which is critical for future preclinical and clinical studies. Researchers have also explored structural analogs to enhance its potency and reduce potential off-target effects.

In conclusion, N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-3,4-dimethoxybenzamide represents a compelling candidate for further investigation in drug discovery. Its multifaceted pharmacological properties, combined with its synthetic accessibility, position it as a valuable tool for understanding kinase biology and developing next-generation therapeutics. Continued research efforts will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.